3-Chloro-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
Overview
Description
“3-Chloro-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile” is a chemical compound with the molecular formula C10H9ClN2 . It has a molecular weight of 192.65 . The compound is typically in the form of a yellow to brown solid .
Molecular Structure Analysis
The IUPAC name for this compound is “3-chloro-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile” and its InChI code is "1S/C10H9ClN2/c11-10-9(5-12)8-4-2-1-3-7(8)6-13-10/h6H,1-4H2" .Physical And Chemical Properties Analysis
The compound is a yellow to brown solid . It has a molecular weight of 192.65 . The storage temperature is room temperature .Scientific Research Applications
Conclusion
3-Chloro-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile: bridges the gap between synthetic chemistry, medicinal research, and computational modeling. Its diverse applications highlight its potential in drug discovery, organic synthesis, and understanding molecular interactions. Researchers continue to explore its properties and derivatives to unlock new therapeutic avenues. If you need further information or have additional queries, feel free to ask! 🌟
For more technical details, you can refer to the Enamine product page and the scientific literature .
Safety and Hazards
Mechanism of Action
Mode of Action
The mode of action of 3-Chloro-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile is currently unknown due to the lack of specific information about its primary targets . It is known that isoquinoline derivatives can interact with various biological targets, influencing cellular processes .
Biochemical Pathways
Isoquinoline derivatives are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders , suggesting that they may interact with multiple biochemical pathways.
properties
IUPAC Name |
3-chloro-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2/c11-10-9(5-12)8-4-2-1-3-7(8)6-13-10/h6H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GAGUCFBMIWSBNQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C(=NC=C2C1)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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